Cas no 1361718-87-7 (4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1361718-87-7
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4919437
• Update Time: 2025-05-20

4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-8-2-1-6(3-9(8)14)7-4-10(12(15,16)17)18-11(19)5-7/h1-5H,(H,18,19)
• InChI Key： NDXNILBHPRKBEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(NC(C(F)(F)F)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1

Additional information on 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine

4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine, commonly referred to by its CAS number 1361718-87-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a 3,4-dichlorophenyl group at the 4-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 6-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow chemistry, to optimize the yield and purity of this compound.

In terms of chemical properties, 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine exhibits notable stability under various conditions due to the electron-withdrawing effects of the trifluoromethyl group and the electron-donating effects of the hydroxyl group. These effects influence the compound's reactivity in different chemical environments, making it suitable for use in reactions requiring precise control over electron distribution. The presence of chlorine atoms in the dichlorophenyl group further enhances the compound's ability to participate in aromatic substitution reactions.

The pharmacological properties of this compound have been extensively studied in recent years. Research indicates that 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine possesses potent antioxidant and anti-inflammatory activities, which are attributed to its ability to scavenge free radicals and modulate inflammatory pathways. These findings have led to its consideration as a potential candidate for drug development in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has found utility in materials science as well. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical stability.

The environmental impact of 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine has also been a topic of interest among researchers. Despite its beneficial applications, concerns regarding its persistence in natural environments have prompted investigations into its biodegradation pathways. Preliminary results suggest that under certain microbial conditions, this compound can undergo enzymatic degradation, reducing its potential ecological footprint.

In conclusion, 4-(3,4-Dichlorophenyl)-2-hydroxy-6-(trifluoromethyl)pyridine stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups continue to inspire innovative research directions aimed at unlocking its full potential while ensuring sustainable practices in its production and use.